Cas no 181300-34-5 (2-Cyano-4,6-dimethylphenylacetic acid)

• Product Name: 2-Cyano-4,6-dimethylphenylacetic acid
• CAS No: 181300-34-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5007002
• Update Time: 2023-08-25

2-Cyano-4,6-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyano-4,6-dimethylphenylacetic acid
• 2-(2-cyano-4,6-dimethylphenyl)acetic acid
• 2-Cyano-4,6-dimethylphenylacetic acid

• Inchi： 1S/C11H11NO2/c1-7-3-8(2)10(5-11(13)14)9(4-7)6-12/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： KSTVDBNJTKSQOV-UHFFFAOYSA-N
• SMILES： OC(CC1C(C#N)=CC(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1